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Compound of Interest

Compound Name: DL-Mevalonolactone

Cat. No.: B014178 Get Quote

Introduction
DL-Mevalonolactone is the lactone form of mevalonic acid, a critical precursor in the HMG-

CoA reductase pathway, which is fundamental for the synthesis of cholesterol and other

isoprenoids.[1][2][3] Its role in various biological processes makes it a compound of significant

interest in pharmaceutical and biochemical research.[4] Understanding the solubility of DL-
Mevalonolactone in common organic solvents is crucial for the preparation of stock solutions,

ensuring accurate dosing in in-vitro and in-vivo studies, and for the development of analytical

methods. This application note provides a summary of the solubility of DL-Mevalonolactone in

Dimethyl Sulfoxide (DMSO) and other organic solvents, along with a detailed protocol for its

solubility determination.

Solubility Data
The solubility of DL-Mevalonolactone has been reported in several organic solvents. The

following table summarizes the available quantitative data. It is important to note that solubility

can be influenced by factors such as temperature, the purity of the compound and solvent, and

the method of dissolution (e.g., sonication).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b014178?utm_src=pdf-interest
https://www.benchchem.com/product/b014178?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0377087.htm
https://www.medchemexpress.com/dl-mevalonolactone.html
https://en.wikipedia.org/wiki/Mevalonic_acid
https://www.chemimpex.com/products/21625
https://www.benchchem.com/product/b014178?utm_src=pdf-body
https://www.benchchem.com/product/b014178?utm_src=pdf-body
https://www.benchchem.com/product/b014178?utm_src=pdf-body
https://www.benchchem.com/product/b014178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Reported Solubility
(mg/mL)

Molar Equivalent
(mM)

Notes

DMSO 10[5] 76.84 ---

45 345.78
Sonication is

recommended.

100 768.40

Ultrasonic assistance

is required. Use of

newly opened,

hygroscopic DMSO is

noted to have a

significant impact.

Ethanol 20 153.68 ---

Dimethylformamide

(DMF)
10 76.84 ---

Water (PBS, pH 7.2) 0.5 3.84 For comparison.

Molecular Weight of DL-Mevalonolactone: 130.14 g/mol

Mevalonate Pathway
The following diagram illustrates the central role of mevalonate, formed from DL-
Mevalonolactone, in the biosynthesis of isoprenoids.
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Caption: The Mevalonate Pathway highlighting DL-Mevalonolactone's position.

Experimental Protocol: Determination of DL-
Mevalonolactone Solubility
This protocol outlines a general method for determining the solubility of DL-Mevalonolactone
in an organic solvent.

Materials:

DL-Mevalonolactone (neat oil)

Selected organic solvent (e.g., DMSO, ethanol) of high purity

Analytical balance (readable to at least 0.1 mg)

Vortex mixer

Water bath sonicator

Thermostatically controlled shaker or incubator
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Calibrated positive displacement micropipettes

Glass vials with screw caps

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV

or RI) or another suitable analytical instrument.

Procedure:

Preparation of Supersaturated Solutions:

Accurately weigh an excess amount of DL-Mevalonolactone into a series of glass vials.

Add a precise volume of the selected organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g.,

25 °C).

Agitate the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is

reached. The presence of undissolved material at the end of this period is essential.

Phase Separation:

After equilibration, centrifuge the vials at a high speed to pellet the undissolved DL-
Mevalonolactone.

Carefully collect a known volume of the supernatant using a calibrated micropipette,

ensuring no solid material is disturbed.

Quantification:
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Dilute the collected supernatant with a suitable solvent to a concentration within the linear

range of the analytical method.

Analyze the diluted samples using a validated analytical method, such as HPLC, to

determine the concentration of dissolved DL-Mevalonolactone.

Prepare a calibration curve using standards of known DL-Mevalonolactone
concentrations to accurately quantify the amount in the samples.

Calculation:

Calculate the solubility of DL-Mevalonolactone in the solvent at the specified temperature

using the following formula:

Solubility (mg/mL) = (Concentration from analysis (mg/mL)) x (Dilution factor)

Experimental Workflow Diagram:
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Caption: Workflow for determining DL-Mevalonolactone solubility.
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Conclusion
DL-Mevalonolactone exhibits good solubility in common organic solvents like DMSO and

ethanol, making them suitable for the preparation of stock solutions for research purposes. The

provided data and protocol offer a valuable resource for scientists and researchers working

with this important metabolic intermediate. It is recommended to experimentally verify the

solubility under specific laboratory conditions, as variations can occur.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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